Cas no 74-94-2 (Borane Dimethylamine Complex)

• Product Name: Borane Dimethylamine Complex
• CAS No: 74-94-2
• MF: C₂H₁₀BN
• MW: 58.9185004234314
• MDL: MFCD00051068
• CID: 33966
• PubChem ID: 24850856
• Update Time: 2025-07-01

Borane Dimethylamine Complex Chemical and Physical Properties

Names and Identifiers

• Dimethylamine-Borane
• DMAB
• dimethylamine--borane (1:1)
• Borane dimethylamine complex
• Dimethylamine borane
• Dimethylaminoborane
• Borane
• Borane-dimethylamine complex
• Borane dimethylamine complex (DMAB)
• Borane dimethylamine
• Borane-dimethylamine
• N,N-Dimethylboranamine
• borane*Me2NH
• BORON HYDRIDE DIMETHYLAMINE
• Dimethyl-amineaqueous
• Dimethylaminoboran
• Borane - Dimethylamine Complex
• Borane-dimethylamine complex, 98+%
• dimethylamine,compd.withborane(1:1)
• DimethylamineBorane(DMAB)
• borane, compd. with dimethylamine
• dimethylamine, compd. with borane
• BORANE-DIMETHYLAMINECOMPLEX(DIMETHYLAMINE-BORANE)
• Borane, compound with dimethylamine (1:1)
• UNII-BKK4RT45YA
• PREDNISONESODIUMPHOSPHATE
• Dimethylamine borane (1:1)
• Boron, trihydro(N-methylmethanamine)-, (T-4)-
• 74-94-2
• NSC 10218
• DTXSID7052494
• AKOS015961003
• AMY14900
• AKOS015899501
• FTDUHBOCJSQEKS-UHFFFAOYSA-N
• Boron, (N-methylmethanamine)trihydro-, (T-4)-
• Boron, trihydro(N-methylmethanamine)-, (beta-4)-
• EINECS 200-823-7
• D1842
• Borane Dimethylamine Complex

• MDL： MFCD00051068
• Inchi： 1S/C2H10BN/c1-4(2)3/h4H,1-3H3
• InChI Key： RUOMFVPJBOADHA-UHFFFAOYSA-N
• SMILES： [NH+]([BH3-])(C)C

Computed Properties

• Exact Mass: 58.08280
• Monoisotopic Mass: 56.067155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 13.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: White yellow solid
• Density: 0,69 g/cm3
• Melting Point: 36 °C (lit.)
• Boiling Point: 59-65°C 12mm
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• PH: 8-9 (10g/l, H2O, 20℃)
• Solubility: 120g/l
• Water Partition Coefficient: 125 g/L (20 ºC)
• Stability/Shelf Life: Stable, but water sensitive. Contact with water releases very flammable gases. Incompatible with acids, halogens, oxidizing agents, water.
• PSA: 23.85000
• LogP: -0.68970
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Dissolve 125g/l (20 º C) in water
• Vapor Pressure: No data available

Borane Dimethylamine Complex Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H301,H311
• Warning Statement： P210,P280,P301+P310,P312
• Hazardous Material transportation number：UN 2926 4.1/PG 2
• WGK Germany：2
• Hazard Category Code： 11-24/25
• Safety Instruction： S16-S28-S36/37-S45-S36-S33-S15
• FLUKA BRAND F CODES：10
• RTECS：IP9450000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R11; R20; R24/25; R36/37/38
• Packing Group：II
• Hazard Level：4.1

Additional information on Borane Dimethylamine Complex

Introduction to Borane Dimethylamine Complex (CAS No. 74-94-2)

The Borane Dimethylamine Complex, identified by the chemical formula (CH₃)_{2NH·BH3, is a highly versatile and widely utilized compound in the field of organoboron chemistry. With a CAS number of 74-94-2, this complex serves as a crucial intermediate in the synthesis of various boron-containing compounds, which find extensive applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and reactivity make it an indispensable tool for researchers and industrial chemists alike.}

Borane Dimethylamine Complex is particularly renowned for its role as a borane source, facilitating the formation of valuable boron-nitrogen and boron-carbon bonds. This property is harnessed in the synthesis of complex molecules, including pharmaceutical intermediates and specialty chemicals. The compound's ability to act as a mild reducing agent and its stability under various reaction conditions further enhance its utility in synthetic chemistry.

In recent years, significant advancements have been made in understanding the reactivity and applications of Borane Dimethylamine Complex. Modern research has highlighted its importance in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, where it serves as an efficient boron source. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental requirement in organic synthesis.

The pharmaceutical industry has particularly benefited from the use of Borane Dimethylamine Complex. Its incorporation into synthetic pathways has enabled the development of novel therapeutic agents with enhanced efficacy and reduced side effects. For instance, recent studies have demonstrated its role in the synthesis of protease inhibitors, which are critical in treating infectious diseases and cancer. The compound's ability to facilitate the introduction of boron into drug molecules has also opened new avenues for radiopharmaceutical development, where boron-10 is used for targeted cancer therapies.

Another notable application of Borane Dimethylamine Complex lies in materials science. Its use as a precursor for boron nitride materials has led to the development of advanced coatings and nanocomposites with exceptional thermal and chemical resistance properties. These materials are increasingly being employed in high-performance electronics, aerospace components, and protective gear.

The industrial production of Borane Dimethylamine Complex has also seen significant improvements, driven by the demand for higher purity and efficiency. Modern manufacturing processes focus on optimizing yield while minimizing waste, aligning with global sustainability goals. Additionally, advancements in catalytic systems have enhanced the selectivity of reactions involving this compound, reducing unwanted byproducts.

Recent research has also explored the environmental impact of using Borane Dimethylamine Complex in various applications. Studies have shown that when handled properly, the compound can be safely integrated into synthetic workflows without significant environmental harm. However, ongoing efforts are focused on developing greener alternatives that maintain or even improve upon its current utility.

The future prospects for Borane Dimethylamine Complex are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of organoboron chemistry evolves, this compound is expected to play an even more significant role in driving innovation across multiple industries.

In conclusion, Borane Dimethylamine Complex (CAS No. 74-94-2) is a cornerstone in modern chemical synthesis, with far-reaching implications in pharmaceuticals, materials science, and beyond. Its versatility, reactivity, and adaptability ensure its continued relevance in scientific research and industrial applications.